Cas no 23315-24-4 (D-Alanine,3-(methylsulfinyl)-)
D-Alanine,3-(methylsulfinyl)- structure
Product Name:D-Alanine,3-(methylsulfinyl)-
CAS No:23315-24-4
MF:C4H9NO3S
MW:151.184159994125
CID:251952
PubChem ID:99483
Update Time:2025-04-19
D-Alanine,3-(methylsulfinyl)- Chemical and Physical Properties
Names and Identifiers
-
- D-Alanine,3-(methylsulfinyl)-
- Alanine,3-(methylsulfinyl)-, D- (8CI)
- S-methylcysteine sulfoxide
- UNII-D8W7K73RV4
- S-Methylcysteine sulfoxide, pyrolyzate
- (+)-S-Methyl-L-cystein-sulfoxid
- D8W7K73RV4
- S-Methylaptein sulfoxide
- Methyl alliin
- (Methylsulfinyl)-L-alanine
- S-Methyl-L-Cysteine-S-oxide
- Alanine, 3-(methylsulfinyl)-, L-, pyrolyzate
- Methyiin, pyrolyzate
- S-Methylaptein sulfoxide, pyrolyzate
- (2S)-2-amino-3-methanesulfinylpropanoic acid
- L-Alanine, 3-(methylsulfinyl)-
- S-Methylcysteine S-oxide
- SCHEMBL11268932
- NSC 226572
- Alanine, 3-(methylsulfinyl)-, L-
- 23315-24-4
-
- Inchi: 1S/C4H9NO3S/c1-9(8)2-3(5)4(6)7/h3H,2,5H2,1H3,(H,6,7)/t3-,9?/m1/s1
- InChI Key: ZZLHPCSGGOGHFW-ZMQIUWNVSA-N
- SMILES: S(C)(C[C@H](C(=O)O)N)=O
Computed Properties
- Exact Mass: 151.03037
- Monoisotopic Mass: 151.03031432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4.3
- Topological Polar Surface Area: 99.6Ų
Experimental Properties
- PSA: 80.39
D-Alanine,3-(methylsulfinyl)- Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
23315-24-4 (D-Alanine,3-(methylsulfinyl)-) Related Products
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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